Cas no 2172078-81-6 (6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine)

• Product Name: 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine
• CAS No: 2172078-81-6
• MF: C₈H₆BrIN₂
• MW: 336.9551
• MDL: MFCD31926235
• CID: 4741001
• PubChem ID: 138113077
• Update Time: 2026-02-25

6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-iodo-3-methylimidazo[1,2-a]pyridine
• CID 138113077
• 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine

• MDL： MFCD31926235
• Inchi： 1S/C8H6BrIN2/c1-5-3-11-8-7(10)2-6(9)4-12(5)8/h2-4H,1H3
• InChI Key： WCPKYRYDBUJBPE-UHFFFAOYSA-N
• SMILES： IC1=C([H])C(=C([H])N2C1=NC([H])=C2C([H])([H])[H])Br

Computed Properties

• Exact Mass: 335.87591g/mol
• Monoisotopic Mass: 335.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• Molecular Weight: 336.95g/mol
• XLogP3: 3.5

Additional information on 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine

Recent Advances in the Study of 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine (CAS: 2172078-81-6)

The compound 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine (CAS: 2172078-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the key areas of research involving this compound is its application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer progression. The study highlighted the compound's ability to serve as a core structure for the design of selective kinase inhibitors, with modifications at the 6-bromo and 8-iodo positions significantly influencing binding affinity and selectivity.

In addition to its role in kinase inhibition, recent investigations have explored the antimicrobial potential of this compound. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of novel imidazo[1,2-a]pyridine derivatives, including 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine, against multidrug-resistant bacterial strains. The results indicated promising antibacterial activity, particularly against Gram-positive pathogens, suggesting its potential as a lead compound for the development of new antibiotics.

The synthetic accessibility of 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine has also been a focus of recent research. A 2023 publication in Organic Letters detailed an efficient, scalable synthesis route for this compound, emphasizing its utility as a building block for further chemical modifications. The study reported high yields and excellent purity, making it a practical choice for medicinal chemistry applications.

Looking ahead, the versatility of 6-bromo-8-iodo-3-methyl-imidazo[1,2-a]pyridine positions it as a valuable tool in drug discovery. Ongoing research is expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future pharmaceutical development.